Cas no 1935106-50-5 (6-Chloro-3-iodo-2-methylimidazo1,2-apyridine)

• Product Name: 6-Chloro-3-iodo-2-methylimidazo1,2-apyridine
• CAS No: 1935106-50-5
• MF: C₈H₆ClIN₂
• MW: 292.50411272049
• MDL: MFCD29760925
• CID: 4781819
• Update Time: 2026-02-27

6-Chloro-3-iodo-2-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine
• 6-Chloro-3-iodo-2-methylimidazo1,2-apyridine

• MDL： MFCD29760925
• Inchi： 1S/C8H6ClIN2/c1-5-8(10)12-4-6(9)2-3-7(12)11-5/h2-4H,1H3
• InChI Key： USWMXASNAGGDSR-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C2C=CC(=CN21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 3.5
• Topological Polar Surface Area: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-Chloro-3-iodo-2-methylimidazo1,2-apyridine

Comprehensive Overview of 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine (CAS No. 1935106-50-5)

6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine (CAS No. 1935106-50-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of chloro and iodo substituents at the 6- and 3-positions, respectively, along with a methyl group at the 2-position, makes this molecule a valuable intermediate in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their relevance in targeting G-protein-coupled receptors (GPCRs) and ion channels. The unique structural features of 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine allow for facile functionalization, enabling the synthesis of novel analogs with enhanced pharmacological properties. This compound is often explored in high-throughput screening (HTS) campaigns to identify lead compounds for treating inflammatory diseases and cancer. Its CAS No. 1935106-50-5 is frequently searched in scientific databases, reflecting its growing importance in structure-activity relationship (SAR) studies.

From a synthetic perspective, 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine serves as a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures for drug candidates. The iodo substituent at the 3-position is particularly reactive, facilitating C-C bond formation under mild conditions. Additionally, the chloro group offers opportunities for further derivatization via nucleophilic aromatic substitution (SNAr), making this compound a cornerstone in fragment-based drug design (FBDD).

Environmental and regulatory considerations are also critical when working with halogenated imidazo[1,2-a]pyridines. While 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine is not classified as hazardous under current guidelines, researchers must adhere to green chemistry principles to minimize waste and optimize atom economy. The compound's stability under standard laboratory conditions makes it suitable for scale-up synthesis, a topic frequently discussed in process chemistry forums. Its molecular weight and logP values are often analyzed to predict bioavailability, a key factor in drug-likeness assessments.

In the context of artificial intelligence (AI) and machine learning (ML) in drug discovery, 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine has emerged as a case study for cheminformatics algorithms. Researchers leverage its structural data to train models for predicting ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. The compound's SMILES notation and InChIKey are widely used in virtual screening pipelines, aligning with the industry's shift toward computational chemistry.

Looking ahead, the applications of 6-Chloro-3-iodo-2-methylimidazo[1,2-a]pyridine are expected to expand into precision medicine and theranostics. Its compatibility with bioconjugation techniques opens doors for developing targeted therapies and diagnostic probes. As the scientific community continues to explore its potential, this compound remains a focal point in hit-to-lead optimization and medicinal chemistry workflows. For suppliers and manufacturers, ensuring high-purity batches of CAS No. 1935106-50-5 is paramount to meet the demands of cutting-edge research.